Cas no 38858-95-6 (3-(tert-Butyl)-4-nitro-1H-pyrazole)

• Product Name: 3-(tert-Butyl)-4-nitro-1H-pyrazole
• CAS No: 38858-95-6
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• MDL: MFCD00127341
• CID: 2190451
• PubChem ID: 1473128
• Update Time: 2025-04-21

3-(tert-Butyl)-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3(5)-Tert-butyl-4-nitro-1h-pyrazole
• 3-(TERT-BUTYL)-4-NITRO-1H-PYRAZOLE
• 4-Nitro-3(5)-tert.butyl-pyrazol
• 4-Nitro-3-tert.butyl-pyrazol
• 3-tert-butyl-4-nitro-1H-pyrazole
• 5-tert-butyl-4-nitro-1H-pyrazole
• 3B-019
• CHEMBL1504819
• cid_1473128
• MFCD00127341
• MLS000694679
• SCHEMBL5021111
• 38858-95-6
• SMR000332985
• BDBM72546
• W17859
• CS-0060888
• Oprea1_132125
• AKOS010654305
• 3-(tert-Butyl)-4-nitro-1H-pyrazole

• MDL： MFCD00127341
• Inchi： 1S/C7H11N3O2/c1-7(2,3)6-5(10(11)12)4-8-9-6/h4H,1-3H3,(H,8,9)
• InChI Key： ZGZXLSKQZBZQOF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NNC=1C(C)(C)C)=O

Computed Properties

• Exact Mass: 169.08500
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• PSA: 74.50000
• LogP: 2.13860